Cas no 129273-38-7 (Perospirone HydrochlorideDISCONTINUED)

• Product Name: Perospirone HydrochlorideDISCONTINUED
• CAS No: 129273-38-7
• MF: C₂₃H₃₁ClN₄O₂S
• MW: 463.035843133926
• MDL: MFCD00890882
• CID: 63983
• PubChem ID: 115367
• Update Time: 2025-10-31

Perospirone HydrochlorideDISCONTINUED Chemical and Physical Properties

Names and Identifiers

• Perospirone hydrochloride
• (3aR,7aS)-2-[4-[4-(1,2-Benzothiazol-3-yl)piperazin-1-yl]butyl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione hydrochloride
• Perospirone Hydrochloride Trihydrate
• Perospirone Hydrochl
• [ "" ]
• Lulla
• Lullan
• sm-9018
• PEROSPIRONE HYDROCHLORIDE HYDRATE
• PEROSPIRONE HYDROCHLORIDE DIHYDRATE
• 1h-isoindole-1,3(2h)-dione,2-(4-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)but
• DTXSID9046449
• Tox21_112196
• DTXCID7026449
• 129273-38-7 (HCl)
• Tox21_112196_1
• T884I76TMN
• 1H-Isoindole-1,3(2H)-dione, 2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]hexahydro-, hydrochloride (1:1), (3aR,7aS)-rel-
• CIS-N-(4-(4-(1,2-BENZISOTHIAZOL-3-YL)-1-PIPERAZINYL)BUTYL)-1,2-CYCLOHEXANEDICARBOXIMIDE HYDROCHLORIDE
• 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(4-(4-(1,2-BENZISOTHIAZOL-3-YL)-1-PIPERAZINYL)BUTYL)HEXAHYDRO-, HYDROCHLORIDE (1:1), (3AR,7AS)-REL-
• NCGC00164567-02
• (3aR,7aS)-2-(4-(4-(Benzo[d]isothiazol-3-yl)piperazin-1-yl)butyl)hexahydro-1H-isoindole-1,3(2H)-dione hydrochloride
• CS-0009629
• SM 9018
• Perospirone HCl Dihydrate
• HY-B0731
• UNII-T884I76TMN
• MLS000759479
• CAS-129273-38-7
• 129273-38-7
• AKOS015848507
• D95850
• PEROSPIRONE HYDROCHLORIDE [MART.]
• AKOS015900405
• CHEMBL1713496
• Q27289807
• 1H-Isoindole-1,3(2H)-dione, 2-(4-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)butyl)hexahydro-, monohydrochloride, (3aR,7aS)-rel-
• NCGC00164567-01
• NC00112
• CCG-100862
• PEROSPIRONE HCl
• (3aS,7aR)-2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione;hydrochloride
• cis-N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]cyclohexane-1,2-dicarboximide monohydrochloride
• SCHEMBL1155757
• PEROSPIRONE HYDROCHLORIDE [WHO-DD]
• SMR000466362
• 1H-Isoindole-1,3(2H)-dione, 2-(4-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)butyl)hexahydro-, monohydrochloride, cis-
• MLS001401379
• BCP10657
• PEROSPIRONE HYDROCHLORIDE [MI]
• Perospirone (hydrochloride)
• s4889
• monohydrochloride,cis-yl)hexahydro
• PEROSPIRONE HYDROCHLORIDE (MART.)
• (3aR,7aS)-2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione;hydrochloride
• (3aR,7aS)-rel-2-[4-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]butyl]hexahydro-1H- isoindole-1,3(2H)-dione Hydrochloride Hydrate; SM-9018 Hydrate; LullanHydrate;
• 1ST11216A
• Perospirone HydrochlorideDISCONTINUED

• MDL： MFCD00890882
• Inchi： 1S/C23H30N4O2S.ClH/c28-22-17-7-1-2-8-18(17)23(29)27(22)12-6-5-11-25-13-15-26(16-14-25)21-19-9-3-4-10-20(19)30-24-21;/h3-4,9-10,17-18H,1-2,5-8,11-16H2;1H/t17-,18+;
• InChI Key： HIZFAPMOZFYELI-GNXQHMNLSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(=N1)N1CCN(CC1)CCCCN1C([C@H]2CCCC[C@H]2C1=O)=O

Computed Properties

• Exact Mass: 462.18600
• Monoisotopic Mass: 462.1856251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Color/Form: Powder
• Melting Point: 95-970C
• PSA: 84.99000
• LogP: 4.11650

Perospirone HydrochlorideDISCONTINUED Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Perospirone HydrochlorideDISCONTINUED

Comprehensive Overview of Perospirone Hydrochloride (CAS No. 129273-38-7): A Discontinued Atypical Antipsychotic

Perospirone Hydrochloride (CAS No. 129273-38-7), once a notable atypical antipsychotic, has been discontinued in clinical use. This compound, classified under the chemical class of benzisothiazole derivatives, was primarily investigated for its potential in managing psychiatric disorders such as schizophrenia and bipolar disorder. Despite its discontinuation, Perospirone Hydrochloride remains a subject of interest in pharmacological research due to its unique receptor-binding profile and historical significance in neuropsychiatry.

The molecular structure of Perospirone Hydrochloride features a benzisothiazole core, which contributes to its affinity for dopamine D2 and serotonin 5-HT2A receptors. This dual mechanism was hypothesized to offer a balanced efficacy in reducing psychotic symptoms while minimizing extrapyramidal side effects (EPS)—a common challenge with first-generation antipsychotics. Researchers have explored its pharmacokinetics, including its metabolism via cytochrome P450 enzymes, which remains a hot topic in personalized medicine discussions today.

In the context of modern psychiatric care, the discontinuation of Perospirone Hydrochloride raises questions about drug development hurdles. Many users search for "why was Perospirone discontinued" or "alternatives to Perospirone Hydrochloride," reflecting ongoing curiosity about its clinical trajectory. Factors such as variable patient response, competitive market dynamics, and the emergence of newer antipsychotics with improved safety profiles likely contributed to its phase-out.

From a pharmacological perspective, Perospirone Hydrochloride's partial agonist activity at dopamine receptors distinguished it from full antagonists like haloperidol. This property aligns with current trends in antipsychotic research, which emphasize modulating receptor activity rather than complete blockade. Such insights are valuable for understanding the evolution of neuroleptic drugs and their role in precision psychiatry.

Despite its discontinued status, Perospirone Hydrochloride (CAS No. 129273-38-7) continues to be referenced in academic literature. Its legacy underscores the importance of balancing efficacy, tolerability, and patient-specific factors in psychopharmacology—a theme highly relevant to today’s discussions on mental health treatment optimization. Researchers and clinicians alike may revisit its data to inform future drug design or repurposing efforts.

For those investigating discontinued pharmaceuticals, Perospirone Hydrochloride serves as a case study in translational challenges. Searches like "Perospirone Hydrochloride mechanism of action" or "historical antipsychotics" highlight sustained interest in its scientific narrative. While no longer commercially available, its contributions to understanding receptor dynamics in psychosis remain pertinent to both neuroscience and medicinal chemistry.

In summary, Perospirone Hydrochloride (CAS No. 129273-38-7) exemplifies the iterative nature of psychiatric drug development. Its discontinuation does not diminish its role in advancing atypical antipsychotic research, and its pharmacological profile still offers insights for contemporary studies on neurotransmitter modulation and treatment-resistant schizophrenia.